Cas no 852998-83-5 (6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride)

6-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride is a versatile sulfonyl chloride derivative widely used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing compounds. Its reactive sulfonyl chloride group enables efficient functionalization, making it valuable for pharmaceutical and agrochemical applications. The benzoxazole core contributes to its stability and reactivity, while the chloro substituent enhances its electrophilic character. This compound is particularly useful in multi-step syntheses requiring selective sulfonylation. High purity and consistent performance ensure reliability in research and industrial processes. Proper handling is essential due to its moisture sensitivity and reactivity.

6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride structure

852998-83-5 structure

Product Name:6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride

CAS No:852998-83-5

MF:C₇H₃Cl₂NO₄S

MW:268.074018716812

MDL:MFCD12174753

CID:3321429

PubChem ID:43457404

Update Time:2025-06-12

6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-BENZOXAZOLESULFONYL CHLORIDE, 6-CHLORO-2,3-DIHYDRO-2-OXO-
- 6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride
- 852998-83-5
- EN300-272243
- MDL： MFCD12174753
- Inchi： 1S/C7H3Cl2NO4S/c8-3-1-5-4(10-7(11)14-5)2-6(3)15(9,12)13/h1-2H,(H,10,11)
- InChI Key： QHNPEWLZEKQMPS-UHFFFAOYSA-N
- SMILES： ClC1=CC2=C(C=C1S(=O)(=O)Cl)NC(=O)O2

Computed Properties

Exact Mass: 266.9159841Da
Monoisotopic Mass: 266.9159841Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 379
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 80.9Å²

6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-272243-1g	6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride	852998-83-5		1g	$485.0	2023-09-10
Enamine	EN300-272243-5g	6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride	852998-83-5		5g	$1406.0	2023-09-10
Enamine	EN300-272243-10g	6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride	852998-83-5		10g	$2085.0	2023-09-10
Enamine	EN300-272243-0.05g	6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride	852998-83-5	95.0%	0.05g	$407.0	2025-03-20
Enamine	EN300-272243-0.1g	6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride	852998-83-5	95.0%	0.1g	$427.0	2025-03-20
Enamine	EN300-272243-0.25g	6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride	852998-83-5	95.0%	0.25g	$447.0	2025-03-20
Enamine	EN300-272243-0.5g	6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride	852998-83-5	95.0%	0.5g	$465.0	2025-03-20
Enamine	EN300-272243-1.0g	6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride	852998-83-5	95.0%	1.0g	$485.0	2025-03-20
Enamine	EN300-272243-2.5g	6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride	852998-83-5	95.0%	2.5g	$949.0	2025-03-20
Enamine	EN300-272243-5.0g	6-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride	852998-83-5	95.0%	5.0g	$1406.0	2025-03-20